Cas no 1353958-63-0 ((2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(piperazin-1-yl)methanone hydrochloride)

• Product Name: (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(piperazin-1-yl)methanone hydrochloride
• CAS No: 1353958-63-0
• MF: C₁₃H₁₇ClN₂O₃
• MW: 284.738682508469
• MDL: MFCD21098924
• CID: 2091267
• PubChem ID: 66570186
• Update Time: 2025-06-28

(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(piperazin-1-yl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(piperazin-1-yl)methanone hydrochloride
• 2,3-dihydro-1,4-benzodioxin-5-yl(piperazin-1-yl)methanone;hydrochloride
• DB-234670
• AKOS024464290
• 1-(2,3-DIHYDRO-1,4-BENZODIOXINE-5-CARBONYL)PIPERAZINE HYDROCHLORIDE
• GS3306
• 1353958-63-0
• G68325
• (2,3-Dihydro-benzo[1,4]dioxin-5-yl)-piperazin-1-yl-methanone hydrochloride

• MDL： MFCD21098924
• Inchi： 1S/C13H16N2O3.ClH/c16-13(15-6-4-14-5-7-15)10-2-1-3-11-12(10)18-9-8-17-11;/h1-3,14H,4-9H2;1H
• InChI Key： MSHZJXFBTWSYEC-UHFFFAOYSA-N
• SMILES： Cl.O1CCOC2C=CC=C(C1=2)C(N1CCNCC1)=O

Computed Properties

• Exact Mass: 284.0927701g/mol
• Monoisotopic Mass: 284.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(piperazin-1-yl)methanone hydrochloride

Comprehensive Overview of (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(piperazin-1-yl)methanone hydrochloride (CAS No. 1353958-63-0)

(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(piperazin-1-yl)methanone hydrochloride (CAS No. 1353958-63-0) is a synthetic organic compound with significant potential in pharmaceutical research and development. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities. The presence of the 2,3-dihydrobenzo[b][1,4]dioxin moiety enhances its structural complexity, making it a valuable scaffold for drug discovery.

The compound's molecular structure combines a piperazine ring with a benzodioxin core, linked via a carbonyl group. This unique arrangement contributes to its potential interactions with biological targets, particularly in the central nervous system. Researchers have shown growing interest in this compound due to its possible applications in addressing neurological disorders, a topic that has gained traction in recent years amid rising global concerns about mental health and neurodegenerative diseases.

In the context of current pharmaceutical trends, CAS No. 1353958-63-0 aligns with the increasing demand for novel neuroactive compounds. The scientific community has been actively investigating similar structures for their potential in modulating neurotransmitter systems. This compound's hydrochloride salt form improves its solubility and bioavailability, key factors in drug development that are frequently searched terms in pharmaceutical databases and AI-powered research tools.

From a synthetic chemistry perspective, the preparation of (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(piperazin-1-yl)methanone hydrochloride involves multi-step organic transformations. The process typically begins with the functionalization of the benzodioxin precursor, followed by coupling with appropriately protected piperazine derivatives. The final hydrochloride salt is obtained through acid-mediated salt formation, a common practice in pharmaceutical chemistry to enhance compound stability.

The compound's physicochemical properties have been characterized through various analytical techniques. Spectroscopic methods including NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) confirm its structural integrity, while thermal analysis techniques like DSC (Differential Scanning Calorimetry) provide insights into its stability profile. These characterization methods represent frequently searched topics among chemistry professionals using academic search engines.

In pharmacological screening, preliminary studies suggest that this compound may interact with specific receptor systems in the brain. While detailed mechanism-of-action studies are ongoing, the structural features of 1353958-63-0 indicate potential affinity for certain neurotransmitter receptors, a subject of intense research in contemporary neuropharmacology. This aligns with current public interest in brain health and cognitive enhancement, as evidenced by search trends in medical information platforms.

The development of (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(piperazin-1-yl)methanone hydrochloride reflects the pharmaceutical industry's focus on targeted drug design. Its molecular architecture allows for precise modifications, enabling structure-activity relationship (SAR) studies that are crucial for optimizing therapeutic potential. This approach resonates with current trends in personalized medicine and precision pharmacology, topics that dominate scientific discourse and public health conversations.

From a regulatory perspective, while CAS 1353958-63-0 is not currently approved for therapeutic use, it represents an important research chemical in early-stage drug discovery. Its status as a tool compound makes it valuable for academic and industrial laboratories investigating novel pharmacological mechanisms. The compound's research applications are particularly relevant given increasing investment in neuroscience research worldwide.

In conclusion, (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(piperazin-1-yl)methanone hydrochloride (CAS No. 1353958-63-0) embodies the intersection of synthetic chemistry and neuropharmacology. Its structural features and potential biological activities position it as a compound of significant interest in contemporary medicinal chemistry research. As scientific understanding of neurological systems advances, compounds like this will continue to play a crucial role in the development of next-generation therapeutic agents.